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Compound of Interest

Compound Name: Triethylene glycol divinyl ether

Cat. No.: B1587675

An In-depth Technical Guide to the Safe Handling of Triethylene Glycol Divinyl Ether in the
Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for triethylene glycol
divinyl ether (TEGDE), a versatile chemical used in various research and development
applications. Adherence to these guidelines is crucial for ensuring personal safety and
maintaining a secure laboratory environment.

Hazard Identification and Classification

Triethylene glycol divinyl ether is classified as a combustible liquid. While it is not classified
as a hazardous substance under OSHA standards, it can cause mild skin and eye irritation.[1]
[2] Inhalation of vapors or mists may be harmful.[1] It is important to note that toxicological
properties are not fully known.

Exposure Controls and Personal Protection

Proper engineering controls and personal protective equipment (PPE) are paramount to
minimize exposure to TEGDE.

Engineering Controls
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» Ventilation: All handling of TEGDE should be performed in a well-ventilated area.[1][3][4] A
laboratory fume hood or other local exhaust ventilation should be used to minimize the
inhalation of vapors or mists.[5]

o Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible
and in good working order.[1][5]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment when
handling triethylene glycol divinyl ether:
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Body Part Protection

Specification Citations

Safety glasses,
Eyes/Face .
goggles, or face shield

Wear tightly fitting
safety goggles with
side-shields
conforming to EN 166
(EU) or NIOSH (US).

A face shield may be

[3](6]

required depending on

the situation.

_ Protective gloves and
Skin )
clothing

Chemical-resistant
gloves (e.g., latex,
nitrile, butyl,
neoprene, Viton)
should be worn. Wear
a lab coat, apron, or
other protective SRR
clothing to prevent
skin contact.
Protective boots may
be necessary for

certain situations.

Respiratory Vapor respirator

If engineering controls
are insufficient, misty
conditions prevail, or
exposure limits are
exceeded, use a full-
face respirator with [1][6]
multi-purpose

combination (US) or

type ABEK (EN

14387) respirator

cartridges.

Safe Handling and Storage Protocols
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Handling Procedures

» Read the Safety Data Sheet (SDS) thoroughly before beginning any work.[5]

Avoid contact with skin, eyes, and clothing.[2][3]

Avoid inhalation of vapor or mist.[3][5]

Keep the container tightly closed when not in use.[3][4][5]

Wash hands and face thoroughly after handling.[1]

Use non-sparking tools and take precautionary measures against static discharges.[3]

Keep away from open flames, hot surfaces, and sources of ignition.[1][3][4]

Storage Conditions

e Store in a cool, dry, and well-ventilated place.[3][4]

Keep containers tightly closed.[3][4]

The product is sensitive to light and moisture.

Store away from incompatible materials such as strong oxidizing agents.[1][2][4]

Keep refrigerated.[3][4]

Physical and Chemical Properties

The following table summarizes key quantitative data for triethylene glycol divinyl ether:
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Property Value Citations
Molecular Formula C10H1804

Molecular Weight 202.25 g/mol

Appearance Clear, colorless liquid [6]

Boiling Point 120-126 °C /18 mmHg

252 °C/1013.3 hPa

[6]

Melting Point -12.6 °C [6]
Flash Point 113 °C (235.4 °F) - closed cup
Density 0.99 g/mL at 25 °C

1.002 g/cm3 at 20 °C

[6]

Vapor Pressure

20 mmHg at 137 °C

0.004 hPa at 20 °C

[6]

Water Solubility

30.7g/Lat 25 °C

[6]

log Pow

1.8lat25°C

[6]

Autoignition Temperature

200 °C

[6]

First Aid and Emergency Procedures

First Aid Measures
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Exposure Route First Aid Procedure Citations

Remove the victim to fresh air

and keep at rest in a position
Inhalation comfortable for breathing. If [1]

you feel unwell, get medical

advice/attention.

Take off immediately all

contaminated clothing. Rinse
Skin Contact skin with water/shower. If skin

irritation or rash occurs, get

medical advice/attention.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

Eye Contact ] o
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

Rinse mouth. Make the victim
) drink water (two glasses at
Ingestion
most). If you feel unwell,

consult a doctor.

Accidental Release Measures

o Evacuate personnel from the immediate area.[5]

Ensure adequate ventilation.[5]

Eliminate all ignition sources.[5]

Use personal protective equipment, including respiratory protection.[5]

Do not let the product enter drains.[5]
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o Absorb the spill with an inert, non-combustible material such as sand, earth, or Chemizorb®.

[5]

o Collect the absorbed material into a suitable, closed container for hazardous waste disposal.

[5]

» Wash the spill site after material pickup is complete.[1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Dry chemical, foam, or carbon dioxide. Water spray may be
used to cool closed containers.[4]

» Unsuitable Extinguishing Media: Water may scatter and spread the fire.

e Special Hazards: Vapors are heavier than air and may spread along floors. Forms explosive
mixtures with air on intense heating.

o Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus and
full protective gear.[1][3][4]

Toxicological and Ecological Information

icoloaical

Test Species Route Value Citations
LD50 Rat Oral > 5 g/kg
LD50 Rat Dermal > 2 g/kg

No component of this product present at levels greater than or equal to 0.1% is identified as a
probable, possible or confirmed human carcinogen by IARC, ACGIH, NTP, or OSHA.

Ecological Data
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Test Species Value Duration Citations
Danio rerio
LC50 , > 100 mg/L 96 h [6]
(Zebra fish)
Daphnia magna
EC50 > 100 mg/L 48 h [6]
(Water flea)
Desmodesmus
EC50 subspicatus > 100 mg/L 72 h [6]

(Green algae)

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations. Do not
mix with other waste. Handle uncleaned containers as you would the product itself.

Visualized Workflows and Pathways
Laboratory Handling Workflow for Triethylene Glycol
Divinyl Ether
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Caption: Workflow for the safe handling of triethylene glycol divinyl ether in a laboratory
setting.
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Potential Toxicity Pathway and First Aid Response
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Caption: Potential toxicity pathways following exposure and corresponding first aid measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [safety and handling precautions for triethylene glycol
divinyl ether in the lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587675#safety-and-handling-precautions-for-
triethylene-glycol-divinyl-ether-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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